Cas no 85523-04-2 (Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI))

• Product Name: Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI)
• CAS No: 85523-04-2
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 729586
• PubChem ID: 145074
• Update Time: 2025-04-19

Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI)
• AC1L3QHX

• Inchi： 1S/C11H16/c1-2-8-6-9(3-1)11-5-4-10(8)7-11/h4-5,8-11H,1-3,6-7H2
• InChI Key： JPAKHMXDXKQUSA-UHFFFAOYSA-N
• SMILES： C12CCCC(C1)C1C=CC2C1

Computed Properties

• Exact Mass: 148.125200510g/mol
• Monoisotopic Mass: 148.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons